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Compound of Interest

Compound Name: Isoeugenol-d3

Cat. No.: B12378364

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties of
Isoeugenol-d3, a deuterated analog of the naturally occurring fragrance compound,
Isoeugenol. Due to the limited availability of direct experimental data for the deuterated form,
this guide extrapolates the properties of Isoeugenol-d3 based on the well-documented
physical characteristics of Isoeugenol. The inclusion of deuterium atoms is a common strategy
in drug development to alter metabolic pathways and enhance pharmacokinetic profiles.
Understanding the physical properties of such deuterated molecules is a critical first step in
their scientific evaluation.

Core Physical Properties

The primary difference between Isoeugenol and Isoeugenol-d3 lies in the substitution of three
hydrogen atoms with deuterium atoms in the methoxy group (-OCH3), resulting in a
trideuteriomethoxy group (-OCD3). This substitution leads to a slight increase in molecular
weight. Other physical properties such as melting point, boiling point, and solubility are not
expected to differ significantly from the non-deuterated compound, as these are primarily
influenced by the overall molecular structure and intermolecular forces, which remain largely

unchanged.

A summary of the key physical properties for both Isoeugenol and the extrapolated values for
Isoeugenol-d3 is presented in the table below for easy comparison.
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Isoeugenol

Isoeugenol-d3
(extrapolated)

Chemical Formula

C10H1202

C10H9D302

Molecular Weight 164.20 g/mol [1][2][3] 167.22 g/mol [4]
Pale yellow, viscous, oily ) o

Appearance o Pale yellow, viscous, oily liquid
liquid[1][3]

Odor Spicy, clove-like, floral[1][5] Spicy, clove-like, floral

Melting Point -10 °C (14 °F)[1][3][5][6] Approximately -10 °C

- ] 266 °C (511 °F) at 760 )

Boiling Point Approximately 266 °C
mmHg[1][3][5][6]

Density Approximately 1.08 g/cm3[1][3]  Approximately 1.08 g/cm3

Solubility in Water

810 mg/L at 25 °C (Slightly
soluble)[1][6]

Slightly soluble

Solubility in Organic Solvents

Miscible with alcohol and
ether[3]

Miscible with alcohol and ether

Experimental Protocols for Physical Property

Determination

While specific experimental data for Isoeugenol-d3 is not readily available, the following are

standard methodologies that would be employed to determine its physical properties.

Melting Point Determination

The melting point of a substance is the temperature at which it changes state from solid to

liquid. For a substance like Isoeugenol, which freezes at a low temperature, a cryostat would

be used.

Methodology:

» A small, purified sample of Isoeugenol-d3 is placed in a capillary tube.
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The capillary tube is placed in a calibrated melting point apparatus equipped with a cooling
system.

The sample is cooled until it solidifies.

The temperature is then slowly increased at a controlled rate (e.g., 1-2 °C per minute).

The temperature range from the point at which the first drop of liquid appears to the point at
which the entire sample is liquid is recorded as the melting point range.

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid and the liquid changes into a vapor.

Methodology:

A small quantity of Isoeugenol-d3 is placed in a distillation flask.

The flask is fitted with a condenser and a thermometer, with the thermometer bulb positioned
at the level of the side arm of the flask.

The flask is heated gently.

The temperature at which the liquid boils and its vapor temperature remains constant is
recorded as the boiling point at the given atmospheric pressure. For higher accuracy,
especially for small sample volumes, a micro-boiling point apparatus can be used.

Solubility Determination

Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to

dissolve in a solid, liquid, or gaseous solvent.

Methodology (Shake-Flask Method):

An excess amount of Isoeugenol-d3 is added to a known volume of the solvent (e.g., water,
ethanol) in a flask.
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o The flask is sealed and agitated at a constant temperature for a prolonged period (e.g., 24-
48 hours) to ensure equilibrium is reached.

e The mixture is then allowed to stand, and the undissolved solute is separated from the
solution by centrifugation or filtration.

e The concentration of Isoeugenol-d3 in the clear, saturated solution is then determined using
a suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC)
or UV-Vis Spectroscopy.

Experimental Workflow for Physical
Characterization

The following diagram illustrates a general workflow for the physical characterization of a
chemical compound like Isoeugenol-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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